10(S)-PAHSA
Overview
Description
10(S)-PAHSA is a stereoisomer of 10-PAHSA, an endogenous lipid that belongs to a collection of branched fatty acid esters of hydroxy fatty acids (FAHFAs). It is a FAHFA in which palmitic acid is esterified to 10-hydroxy stearic acid. Among the FAHFA family members, PAHSAs are the most abundant in the adipose tissue of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. A study using synthesized (R)- and (S)- stereoisomers of 9-PAHSA reported that the 9(R)-PAHSA is the predominant form that accumulates in adipose tissues in vivo. Also, cell lines favor the production of 9(R)-PAHSA and carboxyl ester lipase selectively hydrolyzes 9(S)-PAHSA.
Scientific Research Applications
Learning Health Systems (LHS)
The integration of 10(S)-PAHSA in Learning Health Systems (LHS) is a topic of interest. LHS focuses on using data to generate knowledge that informs decisions and improves health. The scientific challenges and the need for a cross-disciplinary approach in achieving an LHS at a national scale are highlighted, demonstrating the potential relevance of this compound in this context (Friedman et al., 2014).
Carcinogenic Polycyclic Aromatic Hydrocarbons (PAHs)
The determination of carcinogenic PAHs in various environments, such as cigarette smoke and urban atmospheres, is crucial. The methods developed for measuring these PAHs can provide insights into the concentration and risks associated with them, which might be relevant to the research on this compound (Ding et al., 2007).
Health Risk Assessment of PAHs
Research on the health risk assessment of PAHs, including their occurrence, distribution, and potential impact on human health, could provide context for understanding the health implications of this compound. Studies in this area look at the contamination of water sources and the risks posed by exposure to PAHs (Ambade et al., 2020).
PAHs in the Atmosphere
The atmospheric distribution, sources, and health risks of PAHs in urban areas can inform the broader context in which this compound is studied. This includes understanding the contributions of different sources to PAH levels and the associated cancer risks (Sarkar et al., 2013).
Source Identification and Health Risks
Further studies focus on identifying the sources of PAHs in different environments and assessing their health risks. This can help in understanding the potential impact of compounds like this compound on human health and the environment (Jamhari et al., 2014).
properties
Molecular Formula |
C34H66O4 |
|---|---|
Molecular Weight |
538.9 |
InChI |
InChI=1S/C34H66O4/c1-3-5-7-9-11-12-13-14-15-16-17-23-27-31-34(37)38-32(28-24-20-10-8-6-4-2)29-25-21-18-19-22-26-30-33(35)36/h32H,3-31H2,1-2H3,(H,35,36)/t32-/m0/s1 |
InChI Key |
UVHRDGWHIDFWID-YTTGMZPUSA-N |
SMILES |
CCCCCCCC[C@H](OC(CCCCCCCCCCCCCCC)=O)CCCCCCCCC(O)=O |
synonyms |
(S)-10-(palmitoyloxy)octadecanoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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